N'-(4-methoxybenzoyl)isonicotinohydrazide

• IUPAC Name: N'-(4-methoxybenzoyl)pyridine-4-carbohydrazide
• InChI: InChI=1S/C14H13N3O3/c1-20-12-4-2-10(3-5-12)13(18)16-17-14(19)11-6-8-15-9-7-11/h2-9H,1H3,(H,16,18)(H,17,19)
• InChI Key: PTHJYNJWIGGMGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=NC=C2
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

N'-(4-methoxybenzoyl)isonicotinohydrazide, also known as 4-MBIH, is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. In

Scientific Research Applications

N'-(4-methoxybenzoyl)isonicotinohydrazide has been studied extensively in scientific research due to its potential applications in various fields. One of the most promising applications of N'-(4-methoxybenzoyl)isonicotinohydrazide is in the field of cancer research. Studies have shown that N'-(4-methoxybenzoyl)isonicotinohydrazide exhibits anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, N'-(4-methoxybenzoyl)isonicotinohydrazide has been shown to have potential applications in the treatment of tuberculosis, as it exhibits anti-tubercular activity.

Mechanism of Action

The exact mechanism of action of N'-(4-methoxybenzoyl)isonicotinohydrazide is not fully understood. However, studies have suggested that N'-(4-methoxybenzoyl)isonicotinohydrazide exerts its anti-cancer properties by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that are involved in the regulation of gene expression and have been shown to be overexpressed in various types of cancer. Inhibition of HDACs by N'-(4-methoxybenzoyl)isonicotinohydrazide leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-(4-methoxybenzoyl)isonicotinohydrazide exhibits various biochemical and physiological effects. In addition to its anti-cancer and anti-tubercular properties, N'-(4-methoxybenzoyl)isonicotinohydrazide has been shown to exhibit anti-inflammatory and antioxidant properties. Additionally, N'-(4-methoxybenzoyl)isonicotinohydrazide has been shown to have a neuroprotective effect, as it exhibits neurotrophic activity and protects against neurotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(4-methoxybenzoyl)isonicotinohydrazide in lab experiments is its low toxicity. Studies have shown that N'-(4-methoxybenzoyl)isonicotinohydrazide exhibits low toxicity towards normal cells, making it a promising candidate for anti-cancer drug development. Additionally, N'-(4-methoxybenzoyl)isonicotinohydrazide is relatively easy to synthesize and can be obtained in high yields.
However, there are also limitations to using N'-(4-methoxybenzoyl)isonicotinohydrazide in lab experiments. One of the main limitations is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of N'-(4-methoxybenzoyl)isonicotinohydrazide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N'-(4-methoxybenzoyl)isonicotinohydrazide. One area of research could be focused on improving the solubility of N'-(4-methoxybenzoyl)isonicotinohydrazide, which would make it easier to administer in vivo. Additionally, further studies could be conducted to fully understand the mechanism of action of N'-(4-methoxybenzoyl)isonicotinohydrazide and its potential applications in various fields. Finally, research could be conducted to develop more potent derivatives of N'-(4-methoxybenzoyl)isonicotinohydrazide with improved anti-cancer and anti-tubercular properties.
Conclusion:
In conclusion, N'-(4-methoxybenzoyl)isonicotinohydrazide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. While there are still limitations to using N'-(4-methoxybenzoyl)isonicotinohydrazide in lab experiments, its potential applications in various fields make it a promising candidate for further research.

Synthesis Methods

The synthesis of N'-(4-methoxybenzoyl)isonicotinohydrazide can be achieved using various methods. One of the most commonly used methods involves the reaction of isonicotinic acid hydrazide with 4-methoxybenzoyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of N'-(4-methoxybenzoyl)isonicotinohydrazide as a solid product, which can be purified using recrystallization.